![molecular formula C9H12N2OS B4764947 2-[(2-methylphenyl)thio]acetohydrazide CAS No. 14738-28-4](/img/structure/B4764947.png)
2-[(2-methylphenyl)thio]acetohydrazide
Overview
Description
2-[(2-methylphenyl)thio]acetohydrazide, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPTA is a thiosemicarbazone derivative that is synthesized by reacting 2-methylthiophenol with ethyl chloroacetate, followed by reaction with hydrazine hydrate.
Scientific Research Applications
2-[(2-methylphenyl)thio]acetohydrazide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of research is in the development of new drugs for the treatment of cancer. 2-[(2-methylphenyl)thio]acetohydrazide has been shown to have cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action of 2-[(2-methylphenyl)thio]acetohydrazide involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis and cell proliferation.
2-[(2-methylphenyl)thio]acetohydrazide has also been studied for its potential applications in the treatment of infectious diseases. It has been shown to have antimicrobial activity against various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. The mechanism of action of 2-[(2-methylphenyl)thio]acetohydrazide in these cases involves the inhibition of bacterial and fungal cell wall synthesis.
Mechanism of Action
The mechanism of action of 2-[(2-methylphenyl)thio]acetohydrazide involves the inhibition of various enzymes that are essential for cell proliferation and survival. 2-[(2-methylphenyl)thio]acetohydrazide has been shown to inhibit ribonucleotide reductase, an enzyme that is essential for DNA synthesis and cell proliferation. It also inhibits bacterial and fungal cell wall synthesis by targeting enzymes involved in these processes.
Biochemical and Physiological Effects
2-[(2-methylphenyl)thio]acetohydrazide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to cell death. It also has anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines. In addition, 2-[(2-methylphenyl)thio]acetohydrazide has been shown to have antioxidant properties and can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(2-methylphenyl)thio]acetohydrazide in lab experiments is its broad-spectrum activity against various cancer cell lines and infectious agents. It is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using 2-[(2-methylphenyl)thio]acetohydrazide is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-[(2-methylphenyl)thio]acetohydrazide. One area of research is in the development of new drugs based on the structure of 2-[(2-methylphenyl)thio]acetohydrazide for the treatment of cancer and infectious diseases. Another area of research is in the optimization of the synthesis method for 2-[(2-methylphenyl)thio]acetohydrazide to improve its yield and purity. Furthermore, the mechanism of action of 2-[(2-methylphenyl)thio]acetohydrazide needs to be further elucidated to better understand its effects on cells. Finally, more research is needed to determine the potential side effects of 2-[(2-methylphenyl)thio]acetohydrazide and its safety for use in humans.
Conclusion
In conclusion, 2-[(2-methylphenyl)thio]acetohydrazide is a thiosemicarbazone derivative that has gained significant attention in scientific research due to its potential applications in various fields. It has been shown to have cytotoxic effects on various cancer cell lines and antimicrobial activity against various bacterial and fungal strains. The mechanism of action of 2-[(2-methylphenyl)thio]acetohydrazide involves the inhibition of various enzymes that are essential for cell proliferation and survival. While 2-[(2-methylphenyl)thio]acetohydrazide has several advantages for use in lab experiments, its potential toxicity needs to be further investigated. There are several future directions for research on 2-[(2-methylphenyl)thio]acetohydrazide, including the development of new drugs and optimization of the synthesis method.
properties
IUPAC Name |
2-(2-methylphenyl)sulfanylacetohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2OS/c1-7-4-2-3-5-8(7)13-6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIZPFAMMNIDWOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1SCC(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201251630 |
Source
|
| Record name | 2-[(2-Methylphenyl)thio]acetic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201251630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylphenylthio)acetohydrazide | |
CAS RN |
14738-28-4 |
Source
|
| Record name | 2-[(2-Methylphenyl)thio]acetic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14738-28-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(2-Methylphenyl)thio]acetic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201251630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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